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Compound of Interest

Compound Name: Heptafluorobutyramide

Cat. No.: B1361082 Get Quote

An In-depth Technical Guide to the Physical Properties of Heptafluorobutyramide

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of compounds is paramount. This guide provides a detailed

overview of the melting and boiling points of Heptafluorobutyramide, including experimental

protocols for their determination.

Physical Properties of Heptafluorobutyramide
Heptafluorobutyramide (CAS No. 662-50-0) is a fluorinated amide with the molecular formula

C₄H₂F₇NO.[1][2] Its physical properties are crucial for its handling, application, and synthesis

procedures.

Quantitative Data Summary
The melting and boiling points of Heptafluorobutyramide are summarized in the table below.

These values are critical for determining purity and for designing experimental conditions.
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Physical Property Value Conditions

Melting Point 103 °C -

98.0 - 107.0 °C Clear Melt

102 - 106 °C -

Boiling Point 105 °C at 760 mmHg

Experimental Protocols for Determination of
Physical Properties
Accurate determination of melting and boiling points is essential for compound identification

and purity assessment. Pure compounds typically exhibit a sharp melting point range, while

impurities tend to lower and broaden this range.[3]

Melting Point Determination: Capillary Method
The capillary method is a common and straightforward technique for determining the melting

point of a solid organic compound.[4]

Methodology:

Sample Preparation: Ensure the Heptafluorobutyramide sample is completely dry and in a

fine powdered form to allow for uniform packing.[4]

Capillary Tube Packing: Press the open end of a thin-walled capillary tube into the powdered

sample. Tap the sealed end of the tube on a hard surface to compact the powder, aiming for

a sample height of 1-2 mm.[5]

Apparatus Setup: Place the packed capillary tube into a melting point apparatus, such as a

Mel-Temp apparatus or a Thiele tube filled with a high-boiling point oil. If using a manual

setup, attach the capillary tube to a thermometer.[5]

Heating: Begin heating the apparatus. A rapid initial heating can be used to determine an

approximate melting point.[3] For an accurate measurement, a slower heating rate of about

2°C per minute should be used when approaching the expected melting point.[6]
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Observation and Recording: The melting point range is the interval between the temperature

at which the first drop of liquid appears and the temperature at which the entire sample

becomes a clear liquid.[5] Record these two temperatures.

Workflow for Melting Point Determination
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Caption: Workflow for determining melting point via the capillary method.
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Boiling Point Determination: Micro-Boiling Point Method
For small quantities of a liquid, the micro-boiling point method is a convenient and accurate

technique.[7]

Methodology:

Sample Preparation: Place a small amount of liquid Heptafluorobutyramide into a small

test tube or fusion tube.

Capillary Insertion: Take a capillary tube that is sealed at one end and place it into the test

tube with the open end submerged in the liquid.[8]

Apparatus Setup: Attach the test tube to a thermometer and immerse the setup in a heating

bath, such as a Thiele tube or an aluminum block.[7][9]

Heating: Heat the bath gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.[7] As the liquid nears its boiling point, a rapid

and continuous stream of bubbles will emerge from the capillary.[7]

Observation and Recording: Once a continuous stream of bubbles is observed, remove the

heat source. The bubbling will slow down and stop. The boiling point is the temperature at

which the liquid begins to enter the capillary tube as the apparatus cools.[7][10] This occurs

when the vapor pressure of the liquid equals the atmospheric pressure.[10]

Logical Flow of Boiling Point Determination
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Caption: Logical sequence for identifying the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 662-50-0,HEPTAFLUOROBUTYRAMIDE | lookchem [lookchem.com]

2. Heptafluorobutyramide | C4H2F7NO | CID 12626 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. SSERC | Melting point determination [sserc.org.uk]

4. westlab.com [westlab.com]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

6. jan.ucc.nau.edu [jan.ucc.nau.edu]

7. uomus.edu.iq [uomus.edu.iq]

8. byjus.com [byjus.com]

9. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]

10. Video: Boiling Points - Concept [jove.com]

To cite this document: BenchChem. [Heptafluorobutyramide physical properties melting and
boiling point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361082#heptafluorobutyramide-physical-properties-
melting-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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